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Compound of Interest

Compound Name: PE154

Cat. No.: B609886 Get Quote

Following a comprehensive search of publicly available scientific literature and clinical trial

databases, no information was found regarding a compound or therapeutic agent designated

"PE154" in the context of neuronal ceroid lipofuscinosis (NCL) or any other biomedical

research.

This absence of data prevents the creation of the requested in-depth technical guide. The initial

and subsequent broader searches for "PE154" did not yield any relevant results, suggesting

that this identifier may be an internal project code not yet disclosed in public research, a new

compound not yet described in scientific literature, or a potential typographical error.

Neuronal Ceroid Lipofuscinoses are a group of rare, inherited neurodegenerative disorders,

also known as Batten disease.[1][2][3] These diseases are characterized by the accumulation

of lipopigments in the body's tissues.[3] The various forms of NCL are classified by the gene

affected (e.g., CLN1, CLN2, etc.) and typically manifest with progressive vision loss, seizures,

cognitive decline, and motor difficulties.[2]

Current therapeutic strategies for NCLs that are publicly documented include:

Enzyme Replacement Therapy (ERT): Cerliponase alfa (Brineura®) is an approved ERT for

CLN2 disease that delivers the deficient TPP1 enzyme directly to the brain.[4]

Gene Therapy: Several clinical trials are underway to evaluate the safety and efficacy of

gene therapies for various forms of NCL, including CLN2, CLN3, CLN5, and CLN6.[5] These

therapies aim to deliver a functional copy of the mutated gene.
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Small Molecule Pharmacotherapy and Stem Cell Therapy: These are other treatment

modalities that have been and are currently being evaluated in preclinical and clinical studies

for different types of NCLs.[5]

Without any publicly available data on "PE154," it is not possible to provide the requested

quantitative data, experimental protocols, or signaling pathway diagrams.

For researchers, scientists, and drug development professionals interested in the latest

advancements in NCL therapeutics, it is recommended to consult resources such as the

National Institute of Neurological Disorders and Stroke (NINDS) and the ClinicalTrials.gov

database for the most up-to-date information on approved treatments and ongoing research.

Should "PE154" be a different designation or if there is a potential for a typographical error in

the query, providing the correct identifier will allow for a renewed and targeted search for the

requested information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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